Cas no 1795425-09-0 (N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1795425-09-0
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 5346671
• Update Time: 2025-05-30

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C14H20N4O3/c1-17-8-4-5-11(17)12(19)6-7-15-13(20)10-9-18(2)16-14(10)21-3/h4-5,8-9,12,19H,6-7H2,1-3H3,(H,15,20)
• InChI Key： GCKPVBLYXGBEAP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C)CCNC(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: -0.2
• Topological Polar Surface Area: 81.3

Additional information on N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Professional Introduction to N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1795425-09-0)

N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number CAS No. 1795425-09-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in medicinal chemistry.

The chemical structure of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide incorporates several key functional groups that contribute to its reactivity and biological interactions. The presence of a pyrazole ring, which is a well-known pharmacophore in many drug molecules, suggests potential applications in the development of therapeutic agents. Additionally, the molecule features a propyl chain with a hydroxyl group and a methyl group, which can influence its solubility, stability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazole core in N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its ability to interact with enzymes and receptors involved in inflammation, pain, and cancer. For instance, studies have shown that pyrazole derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This makes the compound a potential lead for the development of anti-inflammatory drugs.

The methyl and methoxy groups attached to the pyrazole ring further enhance the compound's pharmacological profile. These substituents can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. Additionally, they can impact the metabolic stability of the compound, which is crucial for its therapeutic efficacy. The hydroxyl group on the propyl chain adds another layer of complexity to the molecule's interactions, potentially allowing for hydrogen bonding with biological targets and increasing its solubility in aqueous environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide with various biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at an atomic level. For example, molecular docking simulations have shown that this molecule can bind effectively to COX enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, it has been predicted to interact with other enzymes involved in cancer pathways, such as kinases and proteases.

The synthesis of N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yli)]propyl]-3-methoxy-l-methyl-lH-pyrazole-l-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as l-methyl-lH-pyrrole-l-carboxaldehyde and l-propen-l-yloxy acetate. These intermediates are then coupled using various coupling reactions such as Buchwald-Hartwig coupling or Stille coupling to form the desired pyrazole core. The final steps involve functional group modifications to introduce the hydroxyl group on the propyl chain and protect it if necessary.

In conclusion, N-[3-hydroxy-l-(l-methyl-IH-pyrrol-z-yli)]propyl]-3-methoxy-l-methyl-IH-pyrazole-l-carboxamide, with its CAS number CAS No. 1795425-O9-O0, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play a crucial role in the development of new therapeutic agents that address unmet medical needs.